Cas no 54410-83-2 (5-Isobutyl-2,3-dimethylpyrazine)

• Product Name: 5-Isobutyl-2,3-dimethylpyrazine
• CAS No: 54410-83-2
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD06200839
• CID: 941118
• PubChem ID: 329830751
• Update Time: 2025-04-19

5-Isobutyl-2,3-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 5-Isobutyl-2,3-dimethylpyrazine
• 2,3-dimethyl-5-(2-methylpropyl)pyrazine
• 2,3-DIMETHYL-5-ISOBUTYL PYRAZINE
• 2,3-Dimethyl-5-isobutylpyrazine
• 54410-83-2
• NS00113953
• DB-019782
• HPAYBTQBMQPWCN-UHFFFAOYSA-N
• Pyrazine, 2,3-dimethyl-5-(2-methylpropyl)-
• 5-Isobutyl-2,3-dimethyl-pyrazine
• Pyrazine, 2,3-dimethyl-5-isobutyl
• 5-Isobutyl-2,3-dimethylpyrazine, 97%
• AKOS006295223
• CHEMBL330169
• SCHEMBL9953928
• DTXSID40335949

• MDL： MFCD06200839
• Inchi： 1S/C10H16N2/c1-7(2)5-10-6-11-8(3)9(4)12-10/h6-7H,5H2,1-4H3
• InChI Key： HPAYBTQBMQPWCN-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)N=CC=1CC(C)C

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 0.925 g/mL at 25 °C
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Refractive Index: n20/D 1.492
• PSA: 25.78000
• LogP: 2.29190

5-Isobutyl-2,3-dimethylpyrazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• WGK Germany：1
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines